Cas no 899727-48-1 (3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899727-48-1
• MF: C₂₆H₂₇N₅O₄
• MW: 473.523685693741
• CID: 5556955
• Update Time: 2025-07-17

3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyethyl)-6-(2-ethoxyphenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C26H27N5O4/c1-4-34-16-15-29-24(32)22-23(28(3)26(29)33)27-25-30(22)17-20(18-11-7-6-8-12-18)31(25)19-13-9-10-14-21(19)35-5-2/h6-14,17H,4-5,15-16H2,1-3H3
• InChI Key： GAPLEZKGSJESQA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4=C([H])C([H])=C([H])C([H])=C4OC([H])([H])C([H])([H])[H])C(C4C([H])=C([H])C([H])=C([H])C=4[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H])=O

Additional information on 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 899727-48-1 and Product Name: 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

The compound with the CAS number 899727-48-1 and the product name 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, characterized by a fused imidazopyrimidinone core, offers a promising scaffold for developing novel therapeutic agents.

Recent research in the domain of heterocyclic compounds has highlighted the importance of imidazopyrimidinone derivatives in medicinal chemistry. These scaffolds exhibit a wide range of biological activities, making them attractive for further exploration. The specific arrangement of functional groups in 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione contributes to its distinct chemical properties and biological potential. The presence of ethoxy and phenyl substituents enhances the compound's solubility and metabolic stability, which are critical factors for drug development.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. The imidazopyrimidinone core of 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is structurally similar to known kinase inhibitors such as imatinib and dasatinib. Preliminary studies suggest that this compound may interact with specific kinases by binding to their active sites, thereby modulating their activity.

In addition to its kinase inhibition properties, this compound has shown promise in other therapeutic areas. For instance, it exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ethoxy and phenyl groups in its structure contribute to its ability to modulate inflammatory pathways by interacting with various intracellular signaling molecules.

The synthesis of 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of catalytic systems has further optimized the reaction pathway, making it more efficient and environmentally friendly. These advancements in synthetic chemistry are crucial for producing complex molecules like this one on an industrial scale.

Computational studies have also played a vital role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict how it binds to target proteins such as kinases and cytokine receptors. These simulations provide valuable insights into the compound's mechanism of action and help guide further optimization efforts. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and identify lead compounds with enhanced efficacy.

Current clinical trials are underway to evaluate the therapeutic potential of derivatives based on this scaffold. Early results are promising and indicate that these compounds may offer significant benefits in treating various diseases. The safety profiles of these derivatives have been carefully assessed through preclinical studies conducted on animal models. These studies have demonstrated that they exhibit low toxicity at therapeutic doses while maintaining high efficacy.

The development of 3-(2-ethoxyethyl)-8-(2-ethoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,